Cas no 2172121-49-0 (2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine)

• Product Name: 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine
• CAS No: 2172121-49-0
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 6300301
• PubChem ID: 165507992
• Update Time: 2025-06-15

2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine
• EN300-1290055
• 2172121-49-0
• 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-N-methylcyclopentan-1-amine

• Inchi： 1S/C11H16ClNOS/c1-13-9-3-2-4-10(9)15-7-8-5-6-11(12)14-8/h5-6,9-10,13H,2-4,7H2,1H3
• InChI Key： NRWBEGPKPWFYIG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2CCCC2NC)O1

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.5Ų

Additional information on 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine

Recent Advances in the Study of 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine (CAS: 2172121-49-0)

The compound 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine (CAS: 2172121-49-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the synthetic pathways for 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine, emphasizing its efficient production through multi-step organic reactions. The compound's structural motif, combining a chlorofuran ring with a cyclopentylamine core, has been identified as a key feature contributing to its bioactivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

Pharmacological investigations have revealed that 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine exhibits promising activity in modulating specific neurotransmitter systems. Preliminary in vitro studies suggest its potential as a ligand for certain G-protein coupled receptors (GPCRs), which could pave the way for novel therapeutic interventions in neurological disorders. The compound's ability to cross the blood-brain barrier has also been demonstrated in animal models, further supporting its potential for central nervous system applications.

In the context of drug development, recent structure-activity relationship (SAR) studies have explored various derivatives of 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine to optimize its pharmacological profile. These efforts have led to the identification of analogs with improved selectivity and reduced off-target effects. Computational modeling studies have provided valuable insights into the molecular interactions between this compound and its biological targets, facilitating rational drug design approaches.

Toxicological assessments of 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine have been conducted to evaluate its safety profile. While initial results indicate acceptable toxicity levels in preclinical models, further studies are warranted to fully characterize its pharmacokinetic and pharmacodynamic properties. Researchers have particularly emphasized the need for comprehensive metabolic stability studies to assess potential drug-drug interactions and metabolic pathways.

The potential therapeutic applications of this compound span multiple areas, including neuropsychiatric disorders, pain management, and possibly neurodegenerative diseases. Its unique chemical structure offers opportunities for patent protection and commercial development, with several pharmaceutical companies reportedly showing interest in its clinical potential. However, researchers caution that significant work remains before clinical trials can be initiated, including optimization of formulation and delivery methods.

In conclusion, 2-{(5-chlorofuran-2-yl)methylsulfanyl}-N-methylcyclopentan-1-amine represents an exciting area of research in medicinal chemistry. The compound's distinctive structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and mechanism of action, potentially leading to novel treatment options for various medical conditions.